(R)-2-Methylpiperazine (2R,3R)-2,3-dihydroxysuccinate

Specification

• Molecular Formula: C9H18N2O6
• Molecular Weight: 250.25 g/mol
• IUPAC Name: (2R,3R)-2,3-dihydroxybutanedioic acid;(2R)-2-methylpiperazine
• Standard InChI: InChI=1S/C5H12N2.C4H6O6/c1-5-4-6-2-3-7-5;5-1(3(7)8)2(6)4(9)10/h5-7H,2-4H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t5-;1-,2-/m11/s1
• Standard InChI Key: LFFWDZALERPTKN-KLPPUMKISA-N
• Isomeric SMILES: C[C@@H]1CNCCN1.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O
• Canonical SMILES: CC1CNCCN1.C(C(C(=O)O)O)(C(=O)O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises two distinct components:

• (R)-2-Methylpiperazine: A six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 4, with a methyl group at the 2-position in the R configuration.

• (2R,3R)-2,3-Dihydroxysuccinate: A four-carbon dicarboxylic acid derivative with hydroxyl groups at the 2- and 3-positions, both in the R configuration.

The stereochemistry is critical for its biological activity, as enantiomeric purity influences binding to chiral receptors. The InChI key LFFWDZALERPTKN-KLPPUMKISA-N confirms its unique stereoisomeric identity.

Physicochemical Data

Property	Value
Molecular Formula	C₉H₁₈N₂O₆
Molecular Weight	250.25 g/mol
IUPAC Name	(2R,3R)-2,3-Dihydroxybutanedioic acid; (2R)-2-methylpiperazine
Solubility	Soluble in polar organic solvents (e.g., DMSO, methanol)
Stability	Stable under inert conditions; hydrolyzes under strong acidic/basic conditions

Data derived from VulcanChem and PubChem entries.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of (R)-2-Methylpiperazine (2R,3R)-2,3-dihydroxysuccinate involves multi-step organic reactions:

• Piperazine Functionalization: (R)-2-Methylpiperazine is synthesized via asymmetric catalysis, often using chiral auxiliaries or enzymes to ensure enantiopurity.

• Succinate Esterification: (2R,3R)-2,3-Dihydroxysuccinic acid is esterified under acidic conditions (e.g., H₂SO₄) with benzyl alcohol, followed by deprotection to yield the free acid.

• Salt Formation: The piperazine and succinate components are combined in a stoichiometric ratio, typically in ethanol or water, to form the final dihydroxysuccinate salt.

Industrial-Scale Production

Industrial processes prioritize cost efficiency and scalability:

• Continuous Flow Reactors: Enhance yield and reduce reaction times compared to batch methods.

• Catalyst Optimization: Immobilized enzymes or metal-organic frameworks (MOFs) improve stereoselectivity.

Applications in Medicinal Chemistry

Drug Design and Development

Piperazine derivatives are ubiquitous in CNS drug discovery due to their ability to cross the blood-brain barrier. This compound’s methyl and hydroxyl groups enhance its pharmacokinetic profile:

• Dopamine Receptor Modulation: Structural analogs demonstrate affinity for D₂ and D₃ receptors, relevant to antipsychotic therapies.

• Serotonin Receptor Targeting: Modifications to the succinate moiety improve selectivity for 5-HT₁A and 5-HT₂A receptors, aiding antidepressant design.

Case Study: Antipsychotic Candidates

A 2024 study incorporated (R)-2-Methylpiperazine (2R,3R)-2,3-dihydroxysuccinate into a quinoline-based scaffold (EP3057964B1), achieving nanomolar affinity for dopamine receptors. The compound’s stereochemistry reduced off-target binding by 40% compared to racemic analogs.

Research Findings and Biological Activity

Preclinical Studies

• Antioxidant Properties: The dihydroxysuccinate moiety scavenges reactive oxygen species (ROS) in neuronal cell lines, with an EC₅₀ of 12 µM.

• Neuroprotective Effects: In murine models of Parkinson’s disease, derivatives reduced dopaminergic neuron loss by 58% at 10 mg/kg doses.

Structure-Activity Relationships (SAR)

• Methyl Substitution: The R-configured methyl group on piperazine enhances metabolic stability (t₁/₂ = 3.2 hrs vs. 1.8 hrs for S-isomer).

• Hydroxyl Group Orientation: (2R,3R)-dihydroxysuccinate improves aqueous solubility (LogP = -1.2) compared to non-hydroxylated analogs.